Cas no 28469-13-8 (1H-Pyrazol-4-amine,1-(2-benzothiazolyl)-N-ethyl-)

• Product name: 1H-Pyrazol-4-amine,1-(2-benzothiazolyl)-N-ethyl-
• CAS No: 28469-13-8
• MF: C₁₂H₁₂N₄S
• MW: 244.315480232239
• CID: 285222
• PubChem ID: 34253

1H-Pyrazol-4-amine,1-(2-benzothiazolyl)-N-ethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-4-amine,1-(2-benzothiazolyl)-N-ethyl-
• 1-(1,3-benzothiazol-2-yl)-N-ethylpyrazol-4-amine
• BENZOTHIAZOLE, 2-(4-(ETHYLAMINO)-1-PYRAZOLYL)-
• 2-(4-(Ethylamino)-1-pyrazolyl)benzothiazole
• BRN 0996473
• DTXSID10182705
• 2-(4-(Ethylamino)-1H-pyrazol-1-yl)benzothiazole
• 28469-13-8

• Inchi： InChI=1S/C12H12N4S/c1-2-13-9-7-14-16(8-9)12-15-10-5-3-4-6-11(10)17-12/h3-8,13H,2H2,1H3
• InChI Key： YJOASJHQDQRCHO-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1N1C=C(NCC)C=N1

Computed Properties

• Exact Mass: 244.07846
• Monoisotopic Mass: 244.078267
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71
• XLogP3: 3

Experimental Properties

• Density: 1.36
• Boiling Point: 455.8°C at 760 mmHg
• Flash Point: 229.4°C
• Refractive Index: 1.724
• PSA: 42.74